Cas no 921903-30-2 (N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide)

• Product Name: N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide
• CAS No: 921903-30-2
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 6010524
• PubChem ID: 40956037
• Update Time: 2025-06-08

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide
• N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)ethanesulfonamide
• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)ethanesulfonamide
• AKOS024637128
• 921903-30-2
• CHEMBL3439306
• F2296-0018

• Inchi： 1S/C14H20N2O4S/c1-5-21(18,19)15-10-6-7-11-12(8-10)20-9-14(2,3)13(17)16(11)4/h6-8,15H,5,9H2,1-4H3
• InChI Key： IMTGQPZUTFEXJQ-UHFFFAOYSA-N
• SMILES： C(S(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)=O)C

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide

Comprehensive Analysis of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide (CAS No. 921903-30-2)

The compound N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide (CAS No. 921903-30-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. With its complex heterocyclic framework featuring a benzoxazepine core and an ethanesulfonamide substituent, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further investigation.

In recent years, the scientific community has shown growing interest in small-molecule modulators targeting specific biological pathways. The benzoxazepine scaffold, present in this compound, is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in enzyme inhibitors and receptor ligands. The addition of the sulfonamide group further enhances its potential for hydrogen bonding and protein binding, critical factors in drug design. This combination of structural features positions CAS No. 921903-30-2 as a molecule of considerable interest for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide involves sophisticated organic transformations and protective group strategies. The tetrahydro-1,5-benzoxazepine core typically requires multi-step synthesis, often starting from appropriately substituted aminophenol derivatives. The introduction of the sulfonamide moiety at the final stages of synthesis demands careful control of reaction conditions to ensure high yield and purity. These synthetic challenges make the compound particularly valuable for methodology development in organic chemistry.

The physicochemical properties of CAS No. 921903-30-2 contribute significantly to its research utility. With calculated logP values suggesting moderate lipophilicity and molecular weight within the preferred range for drug-like molecules, this compound demonstrates favorable ADME characteristics in preliminary studies. The presence of both hydrogen bond donors and acceptors in its structure enhances its potential for solubility optimization, a crucial factor in pharmaceutical formulation. Researchers are actively investigating its crystalline forms and polymorphic behavior to understand its solid-state properties better.

Current trends in precision medicine and targeted therapy have increased demand for specialized chemical entities like N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide. The compound's potential applications in kinase inhibition and protein-protein interaction modulation align well with contemporary drug discovery paradigms. Its structural features suggest possible activity against various biological targets, though comprehensive in vitro and in vivo studies are needed to validate these hypotheses. The scientific literature shows particular interest in its potential selectivity profiles compared to related benzoxazepine derivatives.

Analytical characterization of this compound presents unique opportunities for spectroscopic method development. The distinct NMR fingerprint of the benzoxazepine ring system, combined with characteristic signals from the sulfonamide group, provides excellent opportunities for structural elucidation studies. Advanced techniques such as LC-MS and X-ray crystallography have been employed to confirm its molecular structure and purity. These analytical approaches are crucial for establishing robust quality control protocols for research use.

The commercial availability of CAS No. 921903-30-2 from specialty chemical suppliers has facilitated broader investigation into its properties. However, researchers emphasize the importance of proper compound storage conditions and handling procedures to maintain its stability. The compound's sensitivity to moisture and oxidation requires careful consideration during experimental work. These practical aspects are frequently discussed in research forums and scientific communities focusing on heterocyclic chemistry.

Future research directions for this compound likely include detailed pharmacological screening and mechanistic studies. The integration of computational chemistry approaches, such as molecular docking and QSAR modeling, could provide valuable insights into its potential therapeutic applications. Additionally, exploration of its metabolic pathways and toxicological profile will be essential for understanding its full research utility. As the field of medicinal chemistry continues to evolve, compounds with such distinctive structural features remain at the forefront of innovation.